Ethyl 1-((1-ethyl-4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridin-3-yl)(thiophen-2-yl)methyl)piperidine-4-carboxylate

• IUPAC Name: ethyl 1-[(1-ethyl-4-hydroxy-6-methyl-2-oxopyridin-3-yl)-thiophen-2-ylmethyl]piperidine-4-carboxylate
• InChI: InChI=1S/C21H28N2O4S/c1-4-23-14(3)13-16(24)18(20(23)25)19(17-7-6-12-28-17)22-10-8-15(9-11-22)21(26)27-5-2/h6-7,12-13,15,19,24H,4-5,8-11H2,1-3H3
• InChI Key: ZCIUTGBITYEVIZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC(=C(C1=O)C(C2=CC=CS2)N3CCC(CC3)C(=O)OCC)O)C
• Molecular Formula: C21H28N2O4S
• Molecular Weight: 404.5 g/mol

Description

The compound “Ethyl 1-((1-ethyl-4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridin-3-yl)(thiophen-2-yl)methyl)piperidine-4-carboxylate” is a complex organic molecule. It contains several functional groups, including an ester group, a piperidine ring, a thiophene ring, and a dihydropyridinone ring.

Scientific Research Applications

Molecular and Crystal Structures

Ethyl 1-((1-ethyl-4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridin-3-yl)(thiophen-2-yl)methyl)piperidine-4-carboxylate and similar compounds have been studied for their molecular and crystal structures. These studies, such as the one by Kuleshova and Khrustalev, focus on the conformational flexibility of the molecules and their ability to form an extended network of intramolecular and intermolecular hydrogen bonds. This property is particularly relevant in the context of noncentrosymmetric and polysystem crystals and influences the molecular packing in crystals, highlighting the compound's significance in crystallography and material sciences (Kuleshova & Khrustalev, 2000).

Cardiovascular Activity and Electrochemical Properties

The compound's analogs have been researched for their cardiovascular activity and electrochemical properties. For instance, Krauze et al. conducted a study on nitriles of 5-ethoxycarbonyl-2-methylthio-1,4-dihydropyridine-3-carboxylic acid, exploring their synthesis, cardiovascular activity, and electrochemical oxidation. This research provides insights into the compound's potential applications in cardiovascular health and its electrochemical behavior, which is essential for various scientific applications (Krauze et al., 2004).

Fluorescence Properties

The compound and its derivatives have been studied for their fluorescence properties. Al-Masoudi et al. synthesized new monastrol analogs conjugated with fluorescent coumarin scaffolds. The research highlights the compound's fluorescence active nature and its potential applications in fields requiring fluorescent markers or probes (Al-Masoudi et al., 2015).

Synthesis and Properties of Derivatives

Various studies have explored the synthesis and properties of the compound's derivatives. For example, research by Krauze et al. focused on the synthesis and properties of methyl 4,6-diaryl-2(3H)-thioxo-1,4-dihydropyridine-3-carboxylates, providing valuable insights into the compound's chemical behavior and potential applications in pharmaceuticals and material sciences (Krauze et al., 2005).

Complexation with Metal and Application on Fabrics

A study by Abolude et al. explored the complexation of disperse dyes derived from thiophene with metals like Cu, Co, Zn, and their application properties on polyester and nylon fabrics. This research suggests the compound's utility in the textile industry, particularly in dyeing and fabric treatment processes (Abolude et al., 2021).

Future Directions

The future directions for this compound could involve further studies to confirm its potential neuroprotective and anti-inflammatory properties. Additionally, its synthesis process could be optimized, and its physical and chemical properties could be experimentally determined.